Cas no 1805519-08-7 (3-Bromo-2-chloro-6-methyl-4-nitropyridine)

• Product Name: 3-Bromo-2-chloro-6-methyl-4-nitropyridine
• CAS No: 1805519-08-7
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4900208
• Update Time: 2025-11-02

3-Bromo-2-chloro-6-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-methyl-4-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c1-3-2-4(10(11)12)5(7)6(8)9-3/h2H,1H3
• InChI Key： YEVURGYBTGJBND-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C)C=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-chloro-6-methyl-4-nitropyridine

3-Bromo-2-chloro-6-methyl-4-nitropyridine (CAS No. 1805519-08-7): A Comprehensive Overview

3-Bromo-2-chloro-6-methyl-4-nitropyridine (CAS No. 1805519-08-7) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitropyridine derivative is characterized by its unique molecular structure, which combines bromo, chloro, methyl, and nitro functional groups on a pyridine ring. The presence of these substituents makes it a versatile intermediate for synthesizing more complex molecules.

The compound's molecular formula is C6H4BrClN2O2, and it exhibits a molecular weight of approximately 251.47 g/mol. Its pyridine-based structure is known for its stability and reactivity, making it a valuable building block in organic synthesis. Researchers often utilize 3-Bromo-2-chloro-6-methyl-4-nitropyridine in cross-coupling reactions, nucleophilic substitutions, and other transformations to create novel compounds with potential applications in drug discovery and material engineering.

One of the key reasons for the growing interest in 3-Bromo-2-chloro-6-methyl-4-nitropyridine is its role in the development of small-molecule therapeutics. The pyridine core is a common motif in many FDA-approved drugs, and modifications to this structure can lead to compounds with enhanced bioactivity. For instance, the nitro group in this compound can be reduced to an amine, which is a crucial step in the synthesis of various pharmacologically active molecules.

In the agrochemical sector, 3-Bromo-2-chloro-6-methyl-4-nitropyridine serves as a precursor for the synthesis of pesticides and herbicides. The combination of halogen atoms and the nitro group in its structure contributes to its potential as a bioactive agent against pests and weeds. Recent studies have explored its derivatives for their efficacy in crop protection, aligning with the global trend toward sustainable agriculture.

From a material science perspective, this compound is being investigated for its potential in creating advanced functional materials. Its ability to participate in polymerization reactions and form coordination complexes with metals makes it a candidate for developing new polymers, catalysts, and electronic materials. Researchers are particularly interested in its applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3-Bromo-2-chloro-6-methyl-4-nitropyridine typically involves multi-step reactions, starting from commercially available pyridine derivatives. Common methods include halogenation, nitration, and methylation, followed by purification techniques like column chromatography or recrystallization. The compound's purity and yield are critical factors for its successful application in further synthetic transformations.

In recent years, the demand for 3-Bromo-2-chloro-6-methyl-4-nitropyridine has increased due to its relevance in green chemistry initiatives. Scientists are exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader industry shift toward sustainable and efficient chemical processes.

For researchers and manufacturers, sourcing high-quality 3-Bromo-2-chloro-6-methyl-4-nitropyridine is essential. Reputable suppliers provide the compound with detailed analytical data, including NMR, HPLC, and mass spectrometry results, to ensure its suitability for various applications. Proper storage conditions, such as keeping it in a cool, dry place away from light, are recommended to maintain its stability.

As the scientific community continues to explore the potential of 3-Bromo-2-chloro-6-methyl-4-nitropyridine, its applications are expected to expand further. Ongoing research focuses on optimizing its synthesis, discovering new derivatives, and evaluating its performance in cutting-edge technologies. This compound exemplifies how specialty chemicals can drive innovation across multiple industries.

In summary, 3-Bromo-2-chloro-6-methyl-4-nitropyridine (CAS No. 1805519-08-7) is a multifaceted compound with significant promise in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop next-generation solutions for global challenges. As interest in nitropyridine derivatives grows, this compound is poised to play a pivotal role in advancing scientific and technological progress.